6-Butyl-5-(4-iodobenzyl)-2-methylpyrimidine-4-carbonitrile

• Molecular Formula: C17H18IN3
• Molecular Weight: 391.25 g/mol
• IUPAC Name: 6-butyl-5-[(4-iodophenyl)methyl]-2-methylpyrimidine-4-carbonitrile
• InChI: InChI=1S/C17H18IN3/c1-3-4-5-16-15(17(11-19)21-12(2)20-16)10-13-6-8-14(18)9-7-13/h6-9H,3-5,10H2,1-2H3
• InChI Key: DFCICHJJFVOCDC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C(=NC(=N1)C)C#N)CC2=CC=C(C=C2)I

Description

6-Butyl-5-(4-iodobenzyl)-2-methylpyrimidine-4-carbonitrile is a useful research compound. Its molecular formula is C17H18IN3 and its molecular weight is 391.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 800 mg (8.94 mmol) CuCN and 10 mL pyridine was heated to 110° C. until all of the CuCN went into solution (7 minutes). To this mixture was added a solution of 440 mg (0.894 mmol) 6-butyl-4-iodo-2-methyl-5-[(4-iodophenyl)methyl]pyrimidine in 3 mL pyridine. After 5 minutes, the reaction mixture was cooled to room temperature, diluted with CH2Cl2, filtered through powdered cellulose flock, stripped of solvent in vacuo, and was medium pressure chromatographed on silica gel using 13% EtOAc/hexane to give 306 mg of the title compound, 87% yield. Rf 0.29 in 15% EtOAc/hexane, visualized by UV and ammonium molybdate/ceric sulfate stain;